Cas no 2034312-43-9 (6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide)

• Product Name: 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide
• CAS No: 2034312-43-9
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 5550615
• Update Time: 2025-06-09

6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C18H21N3O5S/c19-27(23,24)16-4-1-13(2-5-16)7-9-20-18(22)14-3-6-17(21-11-14)26-15-8-10-25-12-15/h1-6,11,15H,7-10,12H2,(H,20,22)(H2,19,23,24)
• InChI Key： BUHNIIPRHHZRKL-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NCCC1=CC=C(S(N)(=O)=O)C=C1)=O

Additional information on 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide

6-(Oxolan-3-yloxy)-N-[2-(4-Sulfamoylphenyl)ethyl]pyridine-3-carboxamide: A Comprehensive Overview

6-(Oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 2034312-43-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The chemical structure of 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide is characterized by a pyridine ring substituted with an oxolan-3-yloxy group and an N-substituted sulfonamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been found to inhibit angiogenesis, a process essential for tumor growth and metastasis. These findings suggest that 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide could be a valuable addition to the arsenal of anti-cancer drugs.

The pharmacokinetic profile of 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, indicating its potential for treating central nervous system disorders.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-(oxolan-3-yloxy)-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 2034312-43-9) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds the promise of contributing significantly to the treatment of various diseases.